![molecular formula C4H7N3O B130813 5-Methoxy-1H-pyrazol-3-amine CAS No. 41307-23-7](/img/structure/B130813.png)
5-Methoxy-1H-pyrazol-3-amine
Overview
Description
5-Methoxy-1H-pyrazol-3-amine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It’s a simple aromatic ring organic compound of the heterocyclic diazole series .
Synthesis Analysis
The synthesis of this compound involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system . A specific example includes the reaction of 3- (tert -butyl)-1-methyl-1 H -pyrazol-5-amine 1 with p -methoxybenzaldehyde 2 .Molecular Structure Analysis
The molecular structure of this compound consists of a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity .Chemical Reactions Analysis
This compound can react with other compounds to form new substances. For instance, it reacts with 6-methyl-4-oxo-4 H - -benzopyran-3-carboxaldehyde to yield 5- (2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1 H -pyrazolo [3,4- b ]pyridine and 2-methoxy-6-methyl-3- (3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one .Physical And Chemical Properties Analysis
This compound has a molecular weight of 113.12 . It is a liquid at room temperature and should be stored in a refrigerator .Scientific Research Applications
Synthesis and Anti-Cancer Activities
- A study described an environmentally friendly method for synthesizing novel pyrazolo[1,5-a]pyrimidine derivatives using 5-Methoxy-1H-pyrazol-3-amine. These compounds were evaluated for their anti-inflammatory and anti-cancer activities, showing promising results (Kaping et al., 2016).
Antimicrobial Agents
- Another research synthesized 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine derivatives to assess their antibacterial and antifungal activities. These compounds demonstrated potent antimicrobial activities against various bacterial and fungal strains (Raju et al., 2010).
C-H Amination Catalysis
- A study explored the use of Rhodium(III)-catalyzed intermolecular C-H amination of 1-aryl-1H-pyrazol-5(4H)-ones, demonstrating a method for functionalizing existing drugs and other compounds (Wu et al., 2014).
Synthesis of N-Heterocyclic Amines
- Research highlighted an efficient synthesis of 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine, emphasizing its potential as a key synthetic intermediate for valuable pyrazole derivatives (Becerra et al., 2021).
Medical Imaging Tracers
- Methoxy-substituted analogs of O-1302, including variants of 1H-pyrazol-3-amine, were synthesized to develop tracers for medical imaging, specifically targeting the cerebral cannabinoid CB1 receptor (Tobiishi et al., 2007).
Modification of Polymeric Materials
- A study modified poly vinyl alcohol/acrylic acid hydrogels using various amine compounds, including 4-amino-N-(1-phenyl-1H-pyrazol-5-yl) benzene sulfonamide, demonstrating enhanced antibacterial and antifungal activities and potential for medical applications (Aly & El-Mohdy, 2015).
Corrosion Inhibition
- New synthesized bipyrazole compounds, such as N,N-bis[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methylphenyl)amine, have been shown to effectively inhibit corrosion of pure iron in acidic media, indicating potential applications in materials science (Chetouani et al., 2005).
Biological Activity Studies
- Pyrazole derivatives were synthesized and characterized for their antitumor, antifungal, and antibacterial activities. These studies identified pharmacophore sites crucial for these biological activities, offering insights for drug development (Titi et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
5-Methoxy-1H-pyrazol-3-amine is a pyrazole derivative, which are known for their diverse pharmacological effects . The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei . These organisms are responsible for causing leishmaniasis and malaria, respectively .
Mode of Action
The compound interacts with its targets by inhibiting their growth and proliferation . The molecular docking study conducted on Lm-PTR1, a protein in Leishmania, justified the antileishmanial activity of a similar compound . It’s plausible that this compound might have a similar interaction with its targets.
Biochemical Pathways
It’s known that pyrazole derivatives can affect a variety of biological activities, suggesting they may interact with multiple biochemical pathways .
Pharmacokinetics
It’s known that the compound is a liquid at room temperature , which could influence its absorption and distribution.
Result of Action
The compound has shown potent antileishmanial and antimalarial activities . In vitro studies have shown that it can inhibit the growth of Leishmania aethiopica and Plasmodium berghei . This suggests that the compound could have potential therapeutic applications in the treatment of leishmaniasis and malaria.
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors. For instance, the compound is stored in a refrigerator , suggesting that it may be sensitive to temperature
Biochemical Analysis
Biochemical Properties
Pyrazole derivatives, to which this compound belongs, are known to exhibit tautomerism . This property may influence their reactivity and interactions with enzymes, proteins, and other biomolecules .
Cellular Effects
Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . These effects suggest that 5-Methoxy-1H-pyrazol-3-amine may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Pyrazoles are known to exhibit tautomerism, which may influence their binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
There is limited information available on the temporal effects of this compound in laboratory settings. It is known that pyrazole derivatives can exhibit changes in their effects over time due to their tautomeric nature .
Metabolic Pathways
Pyrazole derivatives are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .
Subcellular Localization
The properties of pyrazole derivatives suggest that they may be directed to specific compartments or organelles based on their tautomeric nature .
properties
IUPAC Name |
3-methoxy-1H-pyrazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3O/c1-8-4-2-3(5)6-7-4/h2H,1H3,(H3,5,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSFUCCQCXNNWLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NNC(=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40559704 | |
Record name | 3-Methoxy-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40559704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41307-23-7 | |
Record name | 3-Methoxy-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40559704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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